Cas no 866472-92-6 (4(1H)-Quinolinone, 7-fluoro-3-nitro-)

866472-92-6 structure
Product name:4(1H)-Quinolinone, 7-fluoro-3-nitro-
4(1H)-Quinolinone, 7-fluoro-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinolinone, 7-fluoro-3-nitro-
- 7-Fluoro-3-nitroquinolin-4(1H)-one
- DB-350744
- CS-0171488
- 7-FLUORO-4-HYDROXY-3-NITROQUINOLINE
- AS-37746
- SCHEMBL5766464
- DTXSID30627325
- 7-fluoro-3-nitroquinolin-4-ol
- 866472-92-6
- 256923-33-8
- 7-fluoro-3-nitro4-quinolinol
- 7-fluoro-3-nitro-4-quinolinol
- SB69505
- AC-9288
- 7-Fluoro-3-nitro-quinolin-4-ol
- AKOS025402455
- QQCYUTXNUGPTAV-UHFFFAOYSA-N
- 7-fluoro-3-nitro-1H-quinolin-4-one
- MFCD09800465
-
- Inchi: InChI=1S/C9H5FN2O3/c10-5-1-2-6-7(3-5)11-4-8(9(6)13)12(14)15/h1-4H,(H,11,13)
- InChI Key: QQCYUTXNUGPTAV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 208.028
- Monoisotopic Mass: 208.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.9A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.585
- Boiling Point: 338.2°Cat760mmHg
- Flash Point: 158.4°C
- Refractive Index: 1.698
- PSA: 78.94000
- LogP: 2.51090
4(1H)-Quinolinone, 7-fluoro-3-nitro- Related Literature
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1. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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10. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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